

Introduction: Targeting CDK8, a Master Regulator of Oncogenic Transcription

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine

CAS No.: 1190322-78-1

Cat. No.: B1424195

[Get Quote](#)

Cyclin-dependent kinase 8 (CDK8) and its close paralog, CDK19, have emerged as critical targets in oncology and other therapeutic areas.[1] These kinases are key components of the Mediator complex's kinase module, which functions as a molecular bridge between transcription factors and the core RNA polymerase II machinery. Unlike CDKs that regulate the cell cycle, CDK8/19 are transcriptional kinases. They do not drive global transcription but rather modulate the expression of specific gene programs in response to cellular signals.[2] This unique function places CDK8 at the nexus of multiple cancer-relevant signaling pathways, including Wnt/ β -catenin, STAT, TGF- β , and Notch.[3][4][5][6][7]


CDK8 has been identified as a driver oncogene in various malignancies. For example, it is amplified in a subset of colorectal cancers where it promotes β -catenin activity and cell proliferation.[1][5] In breast cancer, elevated CDK8 levels correlate with poor prognosis.[1][3] Furthermore, CDK8 plays a role in sustaining the undifferentiated, aggressive phenotype of cancer cells and is implicated in the development of resistance to targeted therapies.[1][2][8] Beyond cancer, CDK8 inhibition has shown potential in modulating inflammatory and autoimmune responses by promoting anti-inflammatory cytokines.[1] These multifaceted roles

underscore the significant therapeutic potential of developing potent and selective CDK8 inhibitors.

This guide provides a comprehensive roadmap for the discovery and preclinical development of novel CDK8 inhibitors, starting from the privileged **6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine** scaffold. This scaffold is a strategic starting point, as the pyrrolo[2,3-b]pyridine core is a well-established hinge-binding motif in many kinase inhibitors.^{[9][10][11]} The chloro and iodo substituents at the 6- and 3-positions, respectively, serve as versatile chemical handles for rapid library synthesis and structure-activity relationship (SAR) exploration through modern cross-coupling reactions.

The CDK8 Signaling Hub

CDK8 acts as a central processing unit for various signaling pathways, phosphorylating key transcription factors to fine-tune gene expression. Understanding these connections is crucial for designing cell-based assays and interpreting inhibitor effects.



[Click to download full resolution via product page](#)

Caption: The central role of CDK8 in integrating upstream signals to modulate key transcription factors.

A Phased Approach to Inhibitor Development

The journey from a starting scaffold to a preclinical candidate is a multi-stage process. This guide is structured to follow this logical workflow, providing detailed protocols for each critical phase.



[Click to download full resolution via product page](#)

Caption: A streamlined workflow for developing CDK8 inhibitors from scaffold to preclinical candidate.

Phase 1: Hit Identification & Initial Characterization

The goal of this phase is to rapidly identify initial "hit" compounds from a virtual or synthesized library that demonstrate inhibitory activity against CDK8 in a biochemical assay.

Protocol 3.1: In Silico Docking and Virtual Screening

Rationale: Virtual screening is a cost-effective first step to prioritize commercially available or synthetically accessible compounds with a high probability of binding to the CDK8 ATP pocket. [12] We will use a structure-based approach leveraging the known crystal structure of CDK8.

- Materials:
 - High-performance computing cluster.
 - Molecular modeling software (e.g., Glide, AutoDock).
 - CDK8 crystal structure (PDB ID: 3RGF, complexed with Sorafenib).[13]
 - Compound library database (e.g., ZINC, Enamine REAL).
- Procedure:
 - Protein Preparation: Load the PDB: 3RGF structure. Remove the co-crystallized ligand (Sorafenib) and water molecules. Add hydrogen atoms and assign appropriate protonation states. Model the missing activation loop based on an active kinase structure (e.g., CDK2).[13]

- Grid Generation: Define the docking grid centered on the ATP-binding site, encompassing the region occupied by the original ligand.
- Ligand Preparation: Prepare the virtual library of compounds based on the **6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine** scaffold. Generate 3D conformations and assign appropriate ionization states.
- Docking Execution: Perform virtual screening using a multi-stage approach. Start with a fast, high-throughput virtual screening (HTVS) mode, followed by re-docking of the top-scoring compounds using more accurate standard precision (SP) and extra precision (XP) modes.[\[13\]](#)
- Analysis: Rank compounds based on their docking score. Visually inspect the binding poses of the top candidates to ensure key interactions (e.g., hinge binding) are present. Select a diverse set of the top 50-100 compounds for acquisition and biochemical testing.

Protocol 3.2: Primary Biochemical Screening (LanthaScreen™ Eu Kinase Binding Assay)

Rationale: This time-resolved fluorescence resonance energy transfer (TR-FRET) assay is a robust, high-throughput method to measure the binding affinity of inhibitors to the CDK8 ATP site. It relies on the displacement of a fluorescent tracer, providing a direct measure of compound binding.[\[14\]](#)[\[15\]](#)[\[16\]](#)

- Materials:
 - Recombinant human CDK8/Cyclin C protein (e.g., Thermo Fisher Scientific, PR7261B).
 - LanthaScreen™ Eu-anti-tag Antibody.
 - Kinase Tracer 236.
 - 1X Kinase Buffer A (50 mM HEPES pH 7.5, 0.01% BRIJ-35, 10 mM MgCl₂, 1 mM EGTA).[\[14\]](#)
 - 384-well, low-volume black plates.

- TR-FRET-capable plate reader.
- Test compounds dissolved in 100% DMSO.
- Procedure:
 - Reagent Preparation: Prepare 3X solutions of the test compounds, the Kinase/Antibody mix, and the Tracer in Kinase Buffer A.
 - 3X Compound: Serially dilute compounds in DMSO, then dilute into buffer to achieve the desired final concentration range (e.g., 10 μ M for single-point screening).
 - 3X Kinase/Antibody Mix: Prepare a mix to yield a final concentration of 5 nM CDK8/CycC and 2 nM Eu-antibody.[\[16\]](#)
 - 3X Tracer Mix: Prepare a mix to yield a final concentration of 10 nM Tracer 236.[\[14\]](#)
 - Assay Assembly (15 μ L final volume):
 - Add 5 μ L of 3X compound solution to the assay plate.
 - Add 5 μ L of 3X Kinase/Antibody mix.
 - Add 5 μ L of 3X Tracer mix.
 - Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.
 - Plate Reading: Read the plate on a TR-FRET reader, measuring emission at 665 nm and 615 nm following excitation at 340 nm.
 - Data Analysis:
 - Calculate the Emission Ratio (665 nm / 615 nm).
 - For single-point screens, calculate the percent inhibition relative to high (no inhibitor) and low (no kinase) controls.
 - For dose-response curves, plot the Emission Ratio against the logarithm of inhibitor concentration and fit to a sigmoidal dose-response model to determine the IC₅₀ value.

- Self-Validation:
 - Positive Control: Include a known CDK8 inhibitor (e.g., Senexin B) to confirm assay performance.
 - Z'-factor: Calculate the Z'-factor from control wells to ensure the assay is robust for screening ($Z' > 0.5$ is considered excellent).

Phase 2: Lead Optimization

Once initial hits are identified, the focus shifts to improving potency, selectivity, and drug-like properties through iterative chemical synthesis and testing.

Protocol 3.3: Structure-Activity Relationship (SAR) Elucidation

Rationale: The 6-chloro and 3-iodo positions on the scaffold are ideal for diversification using palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for systematic exploration of different chemical groups to understand which modifications enhance binding affinity and selectivity.

- Workflow:
 - Scaffold Elaboration: Synthesize a focused library of analogs by modifying the C3 and C6 positions of the **6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine** core.
 - C3 Position: Use the iodo group for Suzuki or Sonogashira couplings to introduce various aryl and heteroaryl moieties. This position often explores the solvent-exposed region of the kinase pocket.
 - C6 Position: Use the chloro group for Suzuki or Buchwald-Hartwig amination reactions to introduce groups that can interact with the ribose-binding pocket or gatekeeper residue.
 - Iterative Testing: Screen all new analogs for CDK8 inhibitory activity using the biochemical assay from Protocol 3.2 to determine IC_{50} values.

- SAR Analysis: Correlate changes in chemical structure with changes in potency. For example, does adding a hydrogen bond donor at a specific position improve IC₅₀? Is there a preference for lipophilic or polar groups in a certain region?
- Data Presentation:

Compound ID	C3-Substituent	C6-Substituent	CDK8 IC ₅₀ (nM)
Scaffold	-I	-Cl	>10,000
Hit-01	Phenyl	-Cl	850
LO-01	4-Fluorophenyl	-Cl	420
LO-02	Phenyl	4-Morpholinoaniline	95
LO-03	4-Fluorophenyl	4-Morpholinoaniline	15

Protocol 3.4: Kinase Selectivity Profiling

Rationale: A therapeutic kinase inhibitor must be selective for its intended target to minimize off-target toxicity.^[13] Profiling lead compounds against a broad panel of kinases is essential to identify and mitigate potential liabilities.

- Procedure:
 - Compound Selection: Choose the most potent compounds from the SAR studies (e.g., IC₅₀ < 100 nM).
 - Panel Screening: Submit the selected compounds for screening against a commercial kinase panel (e.g., Eurofins DiscoverX, Thermo Fisher SelectScreen®). A panel of >100 kinases, including other CDKs (CDK2, 7, 9) and frequently observed off-targets, is recommended.^[13]
 - Data Analysis:
 - Primary screen is often performed at a single high concentration (e.g., 1 μM).

- Calculate a Selectivity Score (e.g., S-score) or simply identify any kinases inhibited by >80%.
- For significant off-targets, perform follow-up IC₅₀ determinations to quantify the potency. The goal is to achieve at least a 100-fold selectivity window between CDK8 and key off-targets.

Phase 3: Cellular Characterization

This phase validates that the biochemical activity of the lead compounds translates into on-target effects in a cellular context.

Protocol 3.5: Cellular Target Engagement (CETSA)

Rationale: The Cellular Thermal Shift Assay (CETSA) provides direct evidence that a compound binds to its target protein inside intact cells.^[12] Ligand binding stabilizes the target protein, leading to an increase in its melting temperature.

- Materials:
 - Cancer cell line expressing CDK8 (e.g., HCT116 colorectal cancer cells).
 - Test compound and vehicle (DMSO).
 - PBS, protease/phosphatase inhibitors.
 - Equipment for cell lysis (e.g., sonicator, freeze-thaw).
 - PCR thermocycler for heating.
 - SDS-PAGE and Western blot equipment.
 - Anti-CDK8 antibody.
- Procedure:
 - Treatment: Treat intact HCT116 cells with the test compound (e.g., 10 μ M) or DMSO for 1-2 hours.

- Harvesting: Harvest cells, wash with PBS, and resuspend in PBS with inhibitors.
- Lysis: Lyse the cells via freeze-thaw cycles. Clarify the lysate by centrifugation to remove cell debris.
- Heating: Aliquot the soluble lysate into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes using a thermocycler, followed by cooling for 3 minutes.
- Separation: Centrifuge the heated samples at high speed to pellet the aggregated, denatured proteins.
- Analysis: Collect the supernatant (containing soluble protein) and analyze the amount of remaining soluble CDK8 at each temperature point by Western blot.
- Data Interpretation: A successful inhibitor will cause a rightward shift in the melting curve for CDK8 compared to the DMSO-treated control, indicating thermal stabilization upon binding.[\[13\]](#)

Protocol 3.6: Downstream Signaling Pathway Modulation

Rationale: Since CDK8 phosphorylates STAT1 at serine 727 (S727) in response to interferon signaling, measuring the level of pSTAT1-S727 is a highly specific pharmacodynamic biomarker of CDK8 kinase activity in cells.[\[15\]](#)

- Materials:
 - HCT116 or other responsive cell line.
 - Interferon-gamma (IFN γ).
 - Test compound and vehicle (DMSO).
 - Cell lysis buffer, SDS-PAGE/Western blot equipment.
 - Primary antibodies: anti-pSTAT1(S727), anti-total STAT1, anti-Actin (loading control).

- Secondary HRP-conjugated antibodies.
- Procedure:
 - Cell Culture: Seed HCT116 cells and allow them to adhere overnight.
 - Pre-treatment: Pre-treat cells with various concentrations of the CDK8 inhibitor or DMSO for 2-3 hours.
 - Stimulation: Stimulate the cells with IFN γ (e.g., 20 ng/mL) for 30-60 minutes to induce STAT1 phosphorylation.
 - Lysis: Wash cells with cold PBS and lyse them.
 - Western Blot: Quantify protein concentration, run SDS-PAGE, transfer to a membrane, and probe with the specified primary and secondary antibodies.
 - Analysis: Image the blot and quantify the band intensities. Normalize the pSTAT1-S727 signal to the total STAT1 signal. A potent, cell-permeable CDK8 inhibitor will show a dose-dependent decrease in the IFN γ -induced pSTAT1-S727 signal.

Protocol 3.7: Anti-proliferative Assays

Rationale: This assay determines the effect of the inhibitor on cancer cell growth and viability, providing a key measure of its potential therapeutic effect.

- Materials:
 - Cancer cell lines relevant to CDK8 biology (e.g., HCT116, MV-4-11 AML, HCC1954 breast cancer).
 - 96-well clear-bottom plates.
 - Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay).
 - Luminometer.
- Procedure:

- Seeding: Seed cells in 96-well plates at an appropriate density and allow them to attach.
- Dosing: Treat cells with a serial dilution of the test compound. Include a DMSO-only control.
- Incubation: Incubate for 72 hours (or a relevant time course for the cell line).
- Measurement: Add the CellTiter-Glo® reagent according to the manufacturer's protocol. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which is an indicator of cell viability.
- Reading: Read luminescence on a plate reader.
- Analysis: Normalize the data to the DMSO control and plot cell viability versus log[inhibitor concentration]. Calculate the GI₅₀ (concentration for 50% growth inhibition).

Phase 4: Preclinical Evaluation

This final stage assesses the drug-like properties of the lead compound and its efficacy in an animal model.

Protocol 3.8: In Vitro ADME & Physicochemical Profiling

Rationale: A compound must have suitable Absorption, Distribution, Metabolism, and Excretion (ADME) properties to be effective in vivo.^[17] Early assessment of these parameters is critical.

- Key Parameters and Assays:
 - Solubility: Measure kinetic solubility in phosphate-buffered saline (PBS) at pH 7.4. Poor solubility can limit absorption.
 - Permeability: Use a Caco-2 permeability assay to predict intestinal absorption.
 - Metabolic Stability: Incubate the compound with liver microsomes (human, mouse) and measure the rate of depletion over time to predict hepatic clearance.
 - Plasma Protein Binding: Use equilibrium dialysis to determine the fraction of compound bound to plasma proteins, as only the unbound fraction is pharmacologically active.^[18]

- CYP450 Inhibition: Screen for inhibition of major cytochrome P450 isoforms to assess the potential for drug-drug interactions.
- Data Presentation:

Parameter	Assay	Result for Lead Cmpd	Desired Outcome
Solubility	Kinetic, pH 7.4	85 μ M	> 20 μ M
Permeability	Caco-2 Papp (A->B)	15×10^{-6} cm/s	> 5×10^{-6} cm/s
Metabolic Stability	Mouse Liver Microsomes	$t_{1/2} = 45$ min	> 30 min
Plasma Protein Binding	Mouse Plasma	92% bound	< 99% bound

Protocol 3.9: In Vivo Pharmacokinetic (PK) and Efficacy Studies

Rationale: This protocol assesses how the drug is handled by a living organism and whether it can inhibit tumor growth in a relevant cancer model.

- Materials:
 - Immunodeficient mice (e.g., NSG or Nude mice).
 - Tumor cells for xenograft (e.g., HCT116, HCC1954).[2]
 - Test compound formulated in an appropriate vehicle (e.g., 0.5% methylcellulose).
 - Standard animal dosing and monitoring equipment.
 - Analytical equipment (LC-MS/MS) for quantifying drug levels in plasma.
- Procedure (PK Study):

- Administer a single dose of the compound to a small cohort of non-tumor-bearing mice, both intravenously (IV) and orally (PO).
- Collect blood samples at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).
- Process blood to plasma and analyze drug concentration using LC-MS/MS.
- Calculate key PK parameters: clearance, volume of distribution, half-life, and oral bioavailability (F%).
- Procedure (Efficacy Study):
 - Tumor Implantation: Subcutaneously implant tumor cells into the flank of the mice.
 - Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups (e.g., Vehicle, Test Compound at two doses).[2]
 - Dosing: Administer the compound daily (or as determined by PK) via oral gavage.
 - Monitoring: Measure tumor volume with calipers 2-3 times per week. Monitor animal body weight as an indicator of toxicity.
 - Endpoint: Continue the study for a pre-determined period (e.g., 21-28 days) or until tumors in the vehicle group reach a maximum size.
 - Analysis: Calculate the Tumor Growth Inhibition (TGI) for each treatment group relative to the vehicle control. Statistical analysis (e.g., t-test or ANOVA) should be performed. A TGI > 100% indicates tumor regression.[19]

References

- What are the therapeutic applications for CDK8 inhibitors? - Patsnap Synapse. (2025). [[Link](#)]
- Cyclin-dependent kinase 8 mediates chemotherapy-induced tumor-promoting paracrine activities. (2012). PNAS. [[Link](#)]
- What CDK8 inhibitors are in clinical trials currently? - Patsnap Synapse. (2025). [[Link](#)]

- CDK8-Novel Therapeutic Opportunities. (n.d.). MDPI. [\[Link\]](#)
- Phase I/II trial of RVU120 (SEL120), a CDK8/CDK19 inhibitor in patients with relapsed/refractory metastatic or advanced solid tumors. (2022). ASCO Publications. [\[Link\]](#)
- Signal Integration by Cyclin-Dependent Kinase 8 (CDK8) Module and Other Mediator Subunits in Biotic and Abiotic Stress Responses. (2020). MDPI. [\[Link\]](#)
- Molecular and in vivo Functions of the CDK8 and CDK19 Kinase Modules. (n.d.). Frontiers. [\[Link\]](#)
- Molecular and in vivo Functions of the CDK8 and CDK19 Kinase Modules. (2019). PubMed Central. [\[Link\]](#)
- Cyclin-Dependent Kinase 8: A New Hope in Targeted Cancer Therapy? (n.d.). ACS Publications. [\[Link\]](#)
- Discovery and chemical biology of CDK8 inhibitors reveals insights for kinase inhibitor development. (2025). bioRxiv. [\[Link\]](#)
- Discovery and chemical biology of CDK8 inhibitors reveals insights for kinase inhibitor development. (2025). bioRxiv. [\[Link\]](#)
- Identification of a Potent CDK8 Inhibitor Using Structure-Based Virtual Screening. (n.d.). MDPI. [\[Link\]](#)
- The Inhibition of CDK8/19 Mediator Kinases Prevents the Development of Resistance to EGFR-Targeting Drugs. (n.d.). MDPI. [\[Link\]](#)
- Selective and potent CDK8/19 inhibitors enhance NK cell activity and promote tumor surveillance. (n.d.). PubMed Central. [\[Link\]](#)
- Inhibition of CDK8/19 Mediator kinase potentiates HER2-targeting drugs and bypasses resistance to these agents in vitro and in vivo. (2022). PNAS. [\[Link\]](#)
- Unveiling the impact of CDK8 on tumor progression: mechanisms and therapeutic strategies. (2024). Frontiers. [\[Link\]](#)

- A selective chemical probe for exploring the role of CDK8 and CDK19 in human disease. (n.d.). Nature. [\[Link\]](#)
- Design and Synthesis of Novel Aminoindazole-pyrrolo[2,3-b]pyridine Inhibitors of IKK α That Selectively Perturb Cellular Non-Canonical NF- κ B Signalling. (2024). PMC. [\[Link\]](#)
- Design and Development of a Series of Potent and Selective Type II Inhibitors of CDK8. (n.d.). ACS Publications. [\[Link\]](#)
- A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015. (n.d.). PMC - PubMed Central. [\[Link\]](#)
- CDK8 Inhibition Increases E2F1 Transcriptional Activity and Promotes STAT3-Dependent Suppression of Mcl-1 in Triple-Negative Breast Cancer Cell Line MDA-MB-468. (n.d.). MDPI. [\[Link\]](#)
- Discovery and Biological Evaluation of N-Methyl-pyrrolo[2,3-b]pyridine-5-carboxamide Derivatives as JAK1-Selective Inhibitors. (2021). ACS Publications. [\[Link\]](#)
- Biological Evaluation and In Vitro Characterization of ADME Profile of In-House Pyrazolo[3,4-d]pyrimidines as Dual Tyrosine Kinase Inhibitors Active against Glioblastoma Multiforme. (2023). MDPI. [\[Link\]](#)
- A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from. (n.d.). SciSpace. [\[Link\]](#)
- CDK Signaling Pathway. (n.d.). Creative Diagnostics. [\[Link\]](#)
- Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. (n.d.). MDPI. [\[Link\]](#)
- Design and Synthesis of Novel Aminoindazole-pyrrolo[2,3-b]pyridine Inhibitors of IKK α That Selectively Perturb Cellular Non-Canonical NF- κ B Signalling. (2024). PubMed. [\[Link\]](#)
- CDK8 and CDK19: positive regulators of signal-induced transcription and negative regulators of Mediator complex proteins. (2023). Oxford Academic. [\[Link\]](#)

- (PDF) Protein Kinase Inhibitors - Selectivity or Toxicity? (n.d.). ResearchGate. [[Link](#)]
- Design and Development of a Series of Potent and Selective Type II Inhibitors of CDK8. (2025). [[Link](#)]
- Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines. (n.d.). ACS Publications. [[Link](#)]
- Design and Synthesis of Novel Aminoindazole-pyrrolo[2,3-b]pyridine Inhibitors of IKK α That Selectively Perturb Cellular Non-Canonical NF- κ B Signalling. (2025). [[Link](#)]
- Innovative Medicinal Chemistry Strategies for Improving Target Binding Kinetics in Drug Discovery. (n.d.). ACS Publications. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. What are the therapeutic applications for CDK8 inhibitors? [synapse.patsnap.com]
- 2. pnas.org [pnas.org]
- 3. pnas.org [pnas.org]
- 4. Molecular and in vivo Functions of the CDK8 and CDK19 Kinase Modules - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. Unveiling the impact of CDK8 on tumor progression: mechanisms and therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
- 7. academic.oup.com [academic.oup.com]
- 8. mdpi.com [mdpi.com]
- 9. Design and Synthesis of Novel Aminoindazole-pyrrolo[2,3-b]pyridine Inhibitors of IKK α That Selectively Perturb Cellular Non-Canonical NF- κ B Signalling - PMC [pmc.ncbi.nlm.nih.gov]

- 10. pubs.acs.org [pubs.acs.org]
- 11. Design and Synthesis of Novel Aminoindazole-pyrrolo[2,3- b]pyridine Inhibitors of IKK α That Selectively Perturb Cellular Non-Canonical NF- κ B Signalling [pubmed.ncbi.nlm.nih.gov]
- 12. biorxiv.org [biorxiv.org]
- 13. biorxiv.org [biorxiv.org]
- 14. pubs.acs.org [pubs.acs.org]
- 15. A selective chemical probe for exploring the role of CDK8 and CDK19 in human disease - PMC [pmc.ncbi.nlm.nih.gov]
- 16. documents.thermofisher.com [documents.thermofisher.com]
- 17. A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015 - PMC [pmc.ncbi.nlm.nih.gov]
- 18. scispace.com [scispace.com]
- 19. Selective and potent CDK8/19 inhibitors enhance NK cell activity and promote tumor surveillance - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Introduction: Targeting CDK8, a Master Regulator of Oncogenic Transcription]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1424195/docs#introduction-targeting-cdk8-a-master-regulator-of-oncogenic-transcription>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)